![molecular formula C13H17N B2496162 N-Methyl-1-(3-phenyl-1-bicyclo[1.1.1]pentanyl)methanamine CAS No. 2287274-32-0](/img/structure/B2496162.png)
N-Methyl-1-(3-phenyl-1-bicyclo[1.1.1]pentanyl)methanamine
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Description
“N-Methyl-1-(3-phenyl-1-bicyclo[1.1.1]pentanyl)methanamine” is a compound that contains a bicyclo[1.1.1]pentane (BCP) unit . BCPs are important bioisosteres of the phenyl ring . This compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of BCPs consists of three rings of four carbon atoms each . BCP is a highly strained molecule . The BCP structure has been used as an unusual bioisostere for a phenyl ring .Chemical Reactions Analysis
BCPs have been demonstrated to be bioisosteres of the phenyl ring . They have been used in drug discovery by pharmaceutical companies . The BCP structure has been used as an unusual bioisostere for a phenyl ring .Future Directions
The future directions for “N-Methyl-1-(3-phenyl-1-bicyclo[1.1.1]pentanyl)methanamine” and similar compounds could involve further exploration of their potential in drug discovery . The development of practical reactions for the large-scale preparation of BCPs could also facilitate their transition from bioactive compounds to clinical candidates, and subsequently to drugs .
Properties
IUPAC Name |
N-methyl-1-(3-phenyl-1-bicyclo[1.1.1]pentanyl)methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N/c1-14-10-12-7-13(8-12,9-12)11-5-3-2-4-6-11/h2-6,14H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZPRDTQKMHNSLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC12CC(C1)(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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